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Compound of Interest

Compound Name: 6-Iodonicotinic acid

Cat. No.: B176809 Get Quote

An In-depth Technical Guide to 6-Iodonicotinic Acid: Core Properties

This guide provides essential information regarding the molecular weight and chemical formula

of 6-Iodonicotinic acid, a compound of interest for researchers and professionals in the fields

of chemistry and drug development. The data is presented in a clear, structured format to

facilitate easy reference and comparison.

Core Chemical Data
The fundamental properties of 6-Iodonicotinic acid, including its molecular formula and

weight, are summarized in the table below. This information is critical for stoichiometric

calculations, analytical method development, and chemical synthesis.

Property Value

Molecular Formula C6H4INO2[1]

Molecular Weight 249.007 g/mol [1]

Synonym 6-iodopyridine-3-carboxylic acid[1]

CAS Number 13054-02-9[2]

InChI Key PCGJGRDGMJRQAJ-UHFFFAOYSA-N[1][2]

SMILES OC(=O)c1ccc(I)nc1[1]
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Visualization of Core Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Caption: Relationship between 6-Iodonicotinic acid and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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